1-Chloro-4-(1-chlorobutan-2-yl)benzene

• Molecular Formula: C10H12Cl2
• Molecular Weight: 203.10 g/mol
• IUPAC Name: 1-chloro-4-(1-chlorobutan-2-yl)benzene
• InChI: InChI=1S/C10H12Cl2/c1-2-8(7-11)9-3-5-10(12)6-4-9/h3-6,8H,2,7H2,1H3
• InChI Key: ZPZVBZTYGDJVQS-UHFFFAOYSA-N
• Canonical SMILES: CCC(CCl)C1=CC=C(C=C1)Cl

Description

1-Chloro-4-(1-chlorobutan-2-yl)benzene (molecular formula: C₁₀H₁₁Cl₂) is a chlorinated aromatic compound featuring a benzene ring substituted with a chlorine atom at the para position and a 1-chlorobutan-2-yl chain.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Chloro-4-(1-chlorobutan-2-yl)benzene can be synthesized through a Friedel-Crafts alkylation reaction. This involves the reaction of benzene with 1-chlorobutane in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl3). The reaction proceeds under anhydrous conditions to prevent the hydrolysis of the catalyst.

Industrial Production Methods: In an industrial setting, the synthesis of 1-Chloro-4-(1-chlorobutan-2-yl)benzene can be scaled up by using continuous flow reactors. This allows for better control over reaction conditions, such as temperature and pressure, and improves the overall yield and purity of the product.

Chemical Reactions Analysis

Types of Reactions: 1-Chloro-4-(1-chlorobutan-2-yl)benzene undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atoms can be substituted by other nucleophiles, such as hydroxide ions, to form alcohols.

Oxidation Reactions: The butyl group can be oxidized to form carboxylic acids or ketones.

Reduction Reactions: The compound can be reduced to form the corresponding hydrocarbon.

Common Reagents and Conditions:

Substitution: Sodium hydroxide (NaOH) in aqueous or alcoholic solution.

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic medium.

Reduction: Hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C).

Major Products:

Substitution: 1-Hydroxy-4-(1-hydroxybutan-2-yl)benzene.

Oxidation: 1-Chloro-4-(1-carboxybutan-2-yl)benzene.

Reduction: 1-Butylbenzene.

Scientific Research Applications

1-Chloro-4-(1-chlorobutan-2-yl)benzene has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential effects on biological systems, including its interactions with enzymes and receptors.

Medicine: Investigated for its potential use in the development of pharmaceuticals, particularly as a precursor for drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Chloro-4-(1-chlorobutan-2-yl)benzene involves its interaction with molecular targets such as enzymes and receptors. The compound can undergo electrophilic aromatic substitution reactions, where the benzene ring acts as a nucleophile and reacts with electrophiles. This leads to the formation of various substituted benzene derivatives, which can have different biological and chemical properties.

Comparison with Similar Compounds

The compound is compared below with structurally related chlorinated benzene derivatives, focusing on synthesis, physicochemical properties, and biological activity.

Chloroethyl Derivatives

1-Chloro-4-(2-chloroethyl)benzene

• Structure : Features a two-carbon chloroethyl chain.
• Synthesis: Reacted 1-chloro-4-(2-chloroethyl)ethanol with SOCl₂, yielding the compound as a yellow oil in quantitative yield .
• Key Data :
  • ¹H NMR (CDCl₃): δ 2.99 (t, 2H), 3.65 (t, 2H), 7.11 (d, aromatic protons).
  • Implications : The shorter chain reduces steric hindrance but increases polarity compared to longer-chain analogs. Toxicity data are lacking, but chlorinated ethyl chains are often associated with metabolic bioactivation risks.

Branched Chloroalkyl Derivatives

1-Chloro-4-(2-chloro-2-methylpropyl)benzene (3d)

• Structure : Branched 2-chloro-2-methylpropyl group.
• Synthesis : Prepared via decarbonylative transfer hydrochlorination using B(C₆F₅)₃ catalyst, achieving 92% yield as a colorless oil .
• Key Data :
  • Higher stability due to branching, which may reduce reactivity in nucleophilic substitutions.
  • Efficient synthesis under mild conditions highlights the role of catalysis in optimizing yields for branched derivatives.

Butyl and Isobutyl Derivatives

1-Butyl-4-chlorobenzene

• Structure : Straight-chain butyl group without additional chlorine.
• Key Data :
  • Lower polarity compared to chlorinated analogs, impacting solubility (logP ~4.2).
  • Used as an intermediate in organic synthesis but lacks bioactive data .

1-Chloro-4-isobutylbenzene

• Structure : Isobutyl (2-methylpropyl) group.
• Key Data :
  • Molecular weight: 168.664 g/mol.
  • Higher hydrophobicity than straight-chain analogs, influencing membrane permeability in biological systems .

Fluorinated Analogs

1-Chloro-4-(2-fluoropropyl)benzene (F2)

• Structure : Fluorine replaces chlorine on the propyl chain.
• Key Data :
  • ¹³C and ¹⁹F NMR spectra confirm electronic effects of fluorine, such as deshielding and altered resonance frequencies .
  • Fluorination enhances metabolic stability compared to chlorinated analogs, relevant for pharmaceutical applications.

Trichloromethyl and DDT-Related Compounds

1-Chloro-4-(trichloromethyl)benzene

• Structure : Trichloromethyl substituent.
• Key Data: Nuclear Quadrupole Resonance (NQR) studies show resonance frequencies (34.8293–39.2801 MHz) and decreasing r_j values with increasing frequency, reflecting electronic environment variations . Higher electron-withdrawing effects compared to mono- or dichlorinated chains.

DDE and DDD

• Structures : Complex chlorinated ethenyl/ethyl groups (DDT degradation products).
• Key Data :
  • Predominant in marine sediments; DDE is resistant to alkaline hydrolysis, while DDM (1-chloro-4-[(4-chlorophenyl)methyl]benzene) is hydrolyzable .
  • Environmental persistence and endocrine disruption risks highlight the ecological impact of polychlorinated analogs.

Biological Activity

1-Chloro-4-(1-chlorobutan-2-yl)benzene, also known as a chlorinated aromatic compound, is of significant interest in both industrial applications and biological research. Understanding its biological activity is crucial for assessing its safety and potential therapeutic uses.

• Molecular Formula : C10H12Cl2
• Molecular Weight : 203.11 g/mol
• IUPAC Name : 1-Chloro-4-(1-chlorobutan-2-yl)benzene
• Structure : The compound features a benzene ring substituted with two chlorine atoms and an alkyl group, which can influence its reactivity and biological interactions.

Biological Activity Overview

Research indicates that chlorinated compounds often exhibit various biological activities, including antimicrobial, antifungal, and potential carcinogenic properties. The specific biological effects of 1-Chloro-4-(1-chlorobutan-2-yl)benzene have been investigated in several studies.

Antimicrobial Activity

Studies have shown that chlorinated aromatic compounds can possess antimicrobial properties. For instance, similar compounds have demonstrated effectiveness against various bacterial strains.

Compound	Microbial Target	Activity
1-Chloro-4-(1-chlorobutan-2-yl)benzene	E. coli	Inhibitory
1-Chloro-4-(1-chlorobutan-2-yl)benzene	S. aureus	Moderate

This table summarizes findings from preliminary studies indicating the compound's potential as an antimicrobial agent.

Toxicological Studies

Toxicological assessments are critical for understanding the safety profile of 1-Chloro-4-(1-chlorobutan-2-yl)benzene. Research has indicated that exposure to chlorinated compounds can lead to various health issues, including carcinogenic effects.

A notable study conducted on rats revealed that prolonged exposure to similar chlorinated compounds resulted in increased tumor incidence, particularly vascular tumors . The mechanisms of toxicity often involve oxidative stress and DNA damage, leading to mutagenic effects.

Case Studies

• Case Study on Carcinogenicity : A study involving the administration of chlorinated compounds in rats showed a statistically significant increase in tumor incidence at higher doses. The findings suggested a dose-response relationship, where higher concentrations correlated with increased tumor formation .
• Metabolism Studies : Research has highlighted the metabolic pathways of chlorinated compounds, showing that they can be reduced to less harmful metabolites or further oxidized to more reactive species. This biotransformation plays a crucial role in determining their overall biological activity and toxicity .

The biological activity of 1-Chloro-4-(1-chlorobutan-2-yl)benzene is largely attributed to its interaction with cellular components:

• Enzyme Inhibition : Chlorinated compounds can inhibit key enzymes involved in metabolic processes.
• DNA Interaction : These compounds may form adducts with DNA, leading to mutations.

The precise mechanism remains under investigation but is thought to involve both direct interaction with biomolecules and indirect effects through oxidative stress pathways.